3-(Methylsulfonyl)-5-(trifluoromethyl)benzonitrile
Cat. No. B2870113
M. Wt: 249.21
InChI Key: IDQPGGZQJMVJAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09303000B2
Procedure details
In a 3-neck 500 mL round-bottomed flask, 3-(methylsulfonyl)-5-(trifluoromethyl)benzamide (7 g, 1 eq.) was dissolved in DMF (70 mL, 10 Vol) and added thionylchloride (3.8 mL, 2.0 eq.) and reaction mixture was refluxed to 90° C. for 12 h. The progress of the reaction was followed by TLC analysis on silica gel with 30% ethyl acetate -Hexane as mobile phase and visualization with UV, SM Rf=0.20 and Product Rf=0.35. Reaction mixture was brought to room temperature and quenched into the ice-water slurry (300 mL) and neutralized with sodium bicarbonate solution. Compound was extracted in the ethyl acetate (100 mL×3). Organic layer was washed with brine solution (100 mL) followed by drying using anhydrous sodium sulphate. Organic layer was concentrated under reduced pressure to afford 5.0 g of crude compound, yield (95.0%). The crude reaction mixture was purified by column chromatography using silica 60/120 using ethyl acetate:hexane as mobile phase. The column (5×20 cm) was packed in hexane and started eluting in ethyl acetate in gradient manner starting with fraction collection (25-mL fractions) from 15% to 20% ethyl acetate in hexane. Compound started eluting with 15% ethylacetate in hexane. Fraction containing such TLC profile was collected together to obtain pure compound (4 g), Yield (62%); Mass: (ES−) 247.97 (M−1).
Name
3-(methylsulfonyl)-5-(trifluoromethyl)benzamide
Quantity
7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[C:12]([C:14]([F:17])([F:16])[F:15])[CH:13]=1)[C:8]([NH2:10])=O)(=[O:4])=[O:3].S(Cl)(Cl)=O.C(OCC)(=O)C.CCCCCC>CN(C=O)C>[CH3:1][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[C:12]([C:14]([F:15])([F:16])[F:17])[CH:13]=1)[C:8]#[N:10])(=[O:4])=[O:3] |f:2.3|
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Inputs
Step One
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Name
|
3-(methylsulfonyl)-5-(trifluoromethyl)benzamide
|
|
Quantity
|
7 g
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)(=O)C=1C=C(C(=O)N)C=C(C1)C(F)(F)F
|
|
Name
|
|
|
Quantity
|
70 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Two
|
Name
|
|
|
Quantity
|
3.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(Cl)Cl
|
Step Three
|
Name
|
ethyl acetate Hexane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC.CCCCCC
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
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90 °C
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
|
ADDITION
|
|
Details
|
added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Reaction mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was brought to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
quenched into the ice-water slurry (300 mL)
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
Compound was extracted in the ethyl acetate (100 mL×3)
|
WASH
|
Type
|
WASH
|
|
Details
|
Organic layer was washed with brine solution (100 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by drying
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
Organic layer was concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford 5.0 g of crude compound
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
yield (95.0%)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was purified by column chromatography
|
WASH
|
Type
|
WASH
|
|
Details
|
started eluting in ethyl acetate in gradient manner
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
starting with fraction collection (25-mL fractions) from 15% to 20% ethyl acetate in hexane
|
WASH
|
Type
|
WASH
|
|
Details
|
Compound started eluting with 15% ethylacetate in hexane
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Fraction containing such TLC profile
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was collected together
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)C=1C=C(C#N)C=C(C1)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 61.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
